Cas no 2137885-52-8 (Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate)

• Product Name: Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate
• CAS No: 2137885-52-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6492049
• PubChem ID: 165447736
• Update Time: 2025-07-18

Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700169
• ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate
• 2137885-52-8
• Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-4-15-11(14)10-13(16-10)9-7-5-6-8-12(13,2)3/h10H,4-9H2,1-3H3
• InChI Key： XHRHWFCWODNIBO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CCCCCC2(C)C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate

Comprehensive Overview of Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2137885-52-8)

Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2137885-52-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This spirocyclic compound features a unique structural framework, combining a 1-oxaspiro[2.6]nonane core with an ethyl carboxylate functional group. Its molecular architecture makes it a valuable intermediate for the synthesis of complex molecules, particularly in pharmaceutical and agrochemical research.

The compound's CAS number 2137885-52-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. The ethyl ester moiety in Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies have explored its potential as a building block for bioactive molecules, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of current trends, spirocyclic compounds like Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate are increasingly relevant due to their applications in drug discovery and flavor and fragrance industries. Researchers are particularly interested in their ability to mimic natural product scaffolds, which often exhibit enhanced biological activity. This compound's 4,4-dimethyl substitution further contributes to its steric stability, making it a robust candidate for catalytic transformations.

From an industrial perspective, the synthesis of Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2137885-52-8) often involves multistep organic reactions, including cyclization and esterification processes. Optimizing these procedures for green chemistry principles—such as reducing solvent waste or employing biocatalysts—has become a focal point for manufacturers. This aligns with broader societal concerns about environmental sustainability and the adoption of eco-friendly chemical practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate, ensuring high purity and consistency for end-users. The compound's stability under various storage conditions also makes it a reliable reagent for long-term research projects. As the scientific community continues to explore spirocyclic derivatives, this compound is poised to play a pivotal role in advancing molecular design and functional materials.

In summary, Ethyl 4,4-dimethyl-1-oxaspiro[2.6]nonane-2-carboxylate (CAS No. 2137885-52-8) represents a versatile and scientifically significant compound with broad applicability. Its structural uniqueness, combined with its potential in high-value chemical synthesis, underscores its importance in modern chemistry. As research progresses, this compound is likely to emerge as a cornerstone in the development of next-generation specialty chemicals and pharmaceutical intermediates.